Cas no 7357-56-4 (Decanoic acid,2-bromo-, methyl ester)

Decanoic acid,2-bromo-, methyl ester structure
7357-56-4 structure
Product Name:Decanoic acid,2-bromo-, methyl ester
CAS No:7357-56-4
MF:C11H21BrO2
MW:265.18724322319
CID:572419
PubChem ID:232333
Update Time:2025-04-19

Decanoic acid,2-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid,2-bromo-, methyl ester
    • METHYL 2-BROMODECANOATE
    • 2-Brom-caprinsaeure-methylester
    • 2-Bromdecansaeuremethylester
    • 2-bromo-decanoic acid methyl ester
    • BTVBXISZWGMHEN-UHFFFAOYSA-N
    • DTXSID80283096
    • 7357-56-4
    • NSC-29654
    • NSC29654
    • SCHEMBL10979746
    • FT-0628439
    • Inchi: 1S/C11H21BrO2/c1-3-4-5-6-7-8-9-10(12)11(13)14-2/h10H,3-9H2,1-2H3
    • InChI Key: BTVBXISZWGMHEN-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OC)CCCCCCCC

Computed Properties

  • Exact Mass: 264.07200
  • Monoisotopic Mass: 264.07249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.67350
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